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A deep dive into two landmark executive orders reveals the profound and differing impacts that

federal policy can have on the trajectory of scientific research and international collaboration.

This guide examines the executive orders on human embryonic stem cell (hESC) research

under Presidents George W. Bush and Barack Obama, and the 2017 travel restrictions under

President Donald Trump (Executive Order 13769). For researchers, scientists, and drug

development professionals, these case studies offer a critical perspective on the tangible

consequences of science policy.

Case Study 1: Human Embryonic Stem Cell
Research Funding
The federal funding of human embryonic stem cell research has been a contentious issue, with

executive orders from two administrations creating a stark contrast in policy and scientific

opportunity.

On August 9, 2001, President George W. Bush issued an executive order restricting federal

funding for hESC research to only those cell lines created before that date.[1][2][3] This policy

was presented as a compromise between ethical concerns and the potential of stem cell

research.[1] In practice, while the National Institutes of Health (NIH) initially identified 78 eligible

cell lines, only 21 were ultimately available for research, and their quality and genetic diversity

were limited.[1][4] This forced many scientists to operate in a bifurcated environment,
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separating their federally funded work from research on newer stem cell lines supported by

private or state funds, which created significant logistical and financial burdens.[1][5]

On March 9, 2009, President Barack Obama signed an executive order that reversed the Bush-

era policy, allowing federal funds to be used for research on a wider range of hESC lines.[1][6]

[7] This move was widely praised by the scientific community as a restoration of scientific

freedom and a vital step to advance regenerative medicine.[1][7]

Quantitative Data Summary: Stem Cell Research Policy
Impact

Metric

Bush
Administration
Policy (Post-
August 9, 2001)

Obama
Administration
Policy (Post-March
9, 2009)

Data Source

Federally Fundable

hESC Lines

71-78 initially stated,

21 practically

available[1][4]

Hundreds of viable ES

cell lines became

eligible[1]

NIH Stem Cell

Registry, various

academic publications

U.S. hESC Research

Output (2001-2003)

Lagged 35-40%

behind anticipated

levels

Not Applicable

Bibliometric analysis

of scientific

publications

Global Stem Cell

Publications (2001)
1,910 publications Not Applicable Scopus Database

Global Stem Cell

Publications (2016)
Not Applicable 11,653 publications Scopus Database

Total US Stem Cell

Publications

42,211 (cumulative

over the period of

study)

Included in the total

figure
Scopus Database

Experimental Protocols: Assessing the Impact
The quantitative impacts of these executive orders were primarily assessed through two

methodologies:
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Bibliometric Analysis: This method involves the statistical examination of scientific

publications. Researchers analyzed data from databases like Scopus to track the number of

publications, citation rates, and international collaborations in the field of stem cell research.

[8] By comparing the publication output of U.S. scientists to that of researchers in other

countries before and after the policy changes, analysts could infer the impact of the funding

restrictions. For instance, a decline in the U.S. share of global stem cell publications

following the 2001 executive order would suggest a negative impact.

Difference-in-Differences (DiD) Analysis: This is a quasi-experimental technique used to

estimate the causal effect of a specific intervention by comparing the change in outcomes

over time between a "treatment group" and a "control group".[9][10] In this context, U.S.

researchers in the field of hESC could be considered the treatment group, while scientists in

other, unrestricted fields of biomedical research or stem cell researchers in other countries

could serve as the control group. The DiD method helps to isolate the effect of the policy

from other factors that might have influenced research output over the same period.[11][12]

Visualizing the Policy Shift
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Bush Administration Policy (2001-2009)

Obama Administration Policy (2009 onwards)

Executive Order (Aug 2001)
Restricts Federal Funding for new hESC lines

Impact on Research Executive Order (Mar 2009)
Lifts restrictions on hESC research funding

Only 21 viable hESC lines
eligible for NIH funding

Creation of dichotomous
research environments

(Federal vs. Private funding)

Hindered scientific collaboration
and knowledge sharing Impact on Research

Hundreds of hESC lines
become eligible for NIH funding

Increased scientific freedom and
opportunity for collaboration

Click to download full resolution via product page

Caption: Policy timeline and its consequences for hESC research.

Case Study 2: Executive Order 13769 ("Travel Ban")
On January 27, 2017, President Donald Trump signed Executive Order 13769, which

suspended entry into the United States for nationals of seven Muslim-majority countries: Iran,

Iraq, Libya, Somalia, Sudan, Syria, and Yemen.[13][14] This policy, commonly referred to as

the "travel ban," had immediate and far-reaching consequences for the scientific community,

disrupting research collaborations, impeding the travel of students and scholars, and creating

an atmosphere of uncertainty.[15]

The ban directly affected researchers and students from the targeted countries who were

already studying or working in the U.S., as well as those who had planned to travel for

conferences, collaborations, or new positions.[16] Scientific organizations and universities
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raised concerns about the long-term damage to the U.S.'s reputation as a global leader in

science and innovation and its ability to attract top international talent.

Quantitative Data Summary: Travel Ban's Impact on the
Scientific Community

Metric Finding Data Source

US-Iran Research

Collaboration (2011-2015)
8,821 co-authored papers

Elsevier's SciVal and Scopus

databases[17]

Citation Impact of US-Iran

Collaborations

1.84 (Field-Weighted Citation

Impact), compared to 1.46 for

US-only papers

Elsevier's SciVal and Scopus

databases[17]

Iranian Researchers in the US

(since 1996)

~1,500 moved to the US long-

term; ~2,900 spent most of

their time in the US

Elsevier's SciVal and Scopus

databases[17]

Student Visas (F-1) Issued to

Iran (FY2023)
Over 3,700 US Department of State[18]

Student Visas (F-1) Issued to

Myanmar (FY2023)
Over 2,600 US Department of State[18]

Exchange Visas (J-1) from

Travel Ban Countries (FY2023)
Over 2,300 US Department of State[18]

Drop in International Visitors to

the US (Q1 2017)

4.2% decrease compared to

Q1 2016
US Commerce Department[13]

Projected Drop in International

Student Enrollment
30-40%

National Association of Foreign

Student Affairs (NAFSA)[19]

[20]

Projected Economic Loss from

Enrollment Drop
$7 billion

National Association of Foreign

Student Affairs (NAFSA)[19]
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The impact of the travel ban on the scientific community was assessed using a combination of

methods:

Analysis of Visa Issuance Data: Statistics from the U.S. Department of State on the number

of student (F-1) and exchange visitor (J-1) visas issued to nationals of the affected countries

were analyzed to quantify the direct impact on the pipeline of international students and

scholars.[18]

Bibliometric Analysis: Similar to the stem cell case study, researchers used databases like

Scopus to analyze publication and citation data. This was particularly insightful for

understanding the extent and quality of existing research collaborations between the U.S.

and the targeted countries, such as Iran.[17]

Economic Modeling: Organizations like NAFSA used data on international student enrollment

and spending to model the potential economic consequences of a decline in the number of

international students, including losses in tuition revenue and contributions to local

economies.[19]

Surveys and Anecdotal Evidence: Reports from scientific organizations and universities often

included surveys of their members and anecdotal evidence of canceled travel, disrupted

research projects, and the personal and professional challenges faced by affected scientists.
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Impact of Executive Order 13769 on a Researcher

Consequences

Researcher from a targeted country
with planned US collaboration/conference

Executive Order 13769
'Travel Ban' Implemented

Visa application denied or
existing visa revoked

Unable to travel to the US

Yes

Missed conference presentation
and networking opportunities

Disruption of ongoing
research collaboration

Negative impact on career
progression and future opportunities
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Caption: Workflow of the travel ban's impact on a researcher.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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